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Compound of Interest

Compound Name: AG-636

Cat. No.: B15613356

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides essential information on the safe disposal of AG-
636, a dihydroorotate dehydrogenase (DHODH) inhibitor used in research.

AG-636 is classified as a hazardous substance, and its disposal requires adherence to specific
safety protocols. Improper disposal can lead to potential health risks and environmental
contamination.

Safety and Handling Profile of AG-636

According to the Safety Data Sheet (SDS) provided by Cayman Chemical, AG-636 presents
the following hazards[1]:

Harmful if swallowed: Acute oral toxicity.

Causes skin irritation: Can cause redness and discomfort upon contact with skin.

Causes serious eye irritation: Can result in significant eye damage if contact occurs.

May cause respiratory irritation: Inhalation of dust or fumes may lead to respiratory
discomfort.

These classifications necessitate careful handling in a controlled laboratory environment,
utilizing appropriate personal protective equipment (PPE).
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Quantitative Hazard Data

Hazard Classification GHS Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
Skin Irritation Category 2 H315: Causes skin irritation
o H319: Causes serious eye
Eye Irritation Category 2A o
irritation

Specific Target Organ Toxicity H335: May cause respiratory

) Category 3 o
(Single Exposure) irritation

Data sourced from the
Cayman Chemical Safety Data
Sheet for AG-636.[1]

Step-by-Step Disposal Procedures for AG-636

While specific detailed disposal instructions for AG-636 are not publicly available, the following
procedures are based on the known hazards and standard best practices for laboratory
chemical waste disposal. Always consult your institution's Environmental Health and Safety
(EHS) department for specific guidelines and local regulations.

Personal Protective Equipment (PPE)

Before handling AG-636 for disposal, ensure you are wearing the following PPE:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A laboratory coat.

Respiratory Protection: If there is a risk of generating dust or aerosols, use a NIOSH-
approved respirator.

Waste Segregation and Collection
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e Do not mix AG-636 waste with other chemical waste streams unless explicitly permitted by
your institution's EHS guidelines.

e Collect all solid waste contaminated with AG-636 (e.g., unused compound, contaminated
labware, and PPE) in a designated, properly labeled hazardous waste container.

e The container must be made of a material compatible with the chemical and have a secure,
tight-fitting lid.

Labeling of Waste Containers

Properly label the hazardous waste container with the following information:

The words "Hazardous Waste."

The full chemical name: "AG-636" and its CAS number: 1623416-31-8.

The specific hazards associated with the chemical (e.g., "Toxic," "Irritant”).

The date the waste was first added to the container.

Your name, laboratory, and contact information.

Storage of Chemical Waste

o Store the sealed hazardous waste container in a designated, secure, and well-ventilated
waste accumulation area.

o Ensure the storage area is away from incompatible materials.

Final Disposal

e Do not dispose of AG-636 down the drain or in regular trash.[2]

¢ Arrange for the pickup and disposal of the hazardous waste through your institution's EHS
department. They will ensure the waste is transported to a licensed hazardous waste
disposal facility.
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Experimental Protocols

Detailed experimental protocols for the use of AG-636 are not directly related to its disposal but
can be found in relevant research publications. For instance, studies on its efficacy as a
DHODH inhibitor would outline methodologies for cell culture assays, animal models, and

pharmacokinetic analyses.

Visualizing the Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of AG-636.
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AG-636 Disposal Workflow
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Caption: Logical workflow for the proper disposal of AG-636.
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This structured approach to the disposal of AG-636 will help ensure the safety of laboratory
personnel and minimize the environmental impact of this research chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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